Cas no 1436620-66-4 (Boronic acid, B-(2,5-difluoro-4-nitrophenyl)-)

• Product Name: Boronic acid, B-(2,5-difluoro-4-nitrophenyl)-
• CAS No: 1436620-66-4
• MF: C₆H₄BF₂NO₄
• MW: 202.908068656921
• CID: 5998111
• PubChem ID: 118995626
• Update Time: 2025-06-20

Boronic acid, B-(2,5-difluoro-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(2,5-difluoro-4-nitrophenyl)-
• EN300-7460025
• 1436620-66-4
• (2,5-Difluoro-4-nitrophenyl)boronic acid
• starbld0018255

• Inchi： 1S/C6H4BF2NO4/c8-4-2-6(10(13)14)5(9)1-3(4)7(11)12/h1-2,11-12H
• InChI Key： XKUHVNUTDQIZPI-UHFFFAOYSA-N
• SMILES： B(C1=CC(F)=C([N+]([O-])=O)C=C1F)(O)O

Computed Properties

• Exact Mass: 203.0201441g/mol
• Monoisotopic Mass: 203.0201441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 390.1±52.0 °C(Predicted)
• pka: 5.76±0.58(Predicted)

Additional information on Boronic acid, B-(2,5-difluoro-4-nitrophenyl)-

Boronic Acid, B-(2,5-Difluoro-4-Nitrophenyl)- (CAS No. 1436620-66-4): An Overview of Its Properties and Applications

Boronic acid, B-(2,5-difluoro-4-nitrophenyl)- (CAS No. 1436620-66-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique boronic acid functional group and the presence of fluorine and nitro substituents, which contribute to its distinct chemical properties and potential applications.

The boronic acid moiety is a key feature of this compound, known for its ability to form stable complexes with various functional groups. This property makes it an attractive building block in the synthesis of complex organic molecules, particularly in the development of pharmaceuticals and advanced materials. The 2,5-difluoro-4-nitrophenyl substituent further enhances the compound's reactivity and selectivity, making it a valuable reagent in a wide range of chemical reactions.

Recent research has highlighted the importance of boronic acids in the field of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated the potential of boronic acid derivatives as inhibitors of specific enzymes involved in disease pathways. The B-(2,5-difluoro-4-nitrophenyl)-boronic acid was found to exhibit high binding affinity and selectivity for these enzymes, suggesting its potential as a lead compound for drug development.

In addition to its medicinal applications, B-(2,5-difluoro-4-nitrophenyl)-boronic acid has shown promise in materials science. A study published in Advanced Materials (2020) explored the use of boronic acids in the synthesis of metal-organic frameworks (MOFs). The unique properties of B-(2,5-difluoro-4-nitrophenyl)-boronic acid, including its ability to form strong covalent bonds with metal ions, make it an excellent candidate for creating MOFs with tailored properties for gas storage and separation applications.

The synthesis of B-(2,5-difluoro-4-nitrophenyl)-boronic acid typically involves several steps, including the introduction of the boronic acid functional group and the substitution of fluorine and nitro groups onto the phenyl ring. A common synthetic route involves the reaction of 2,5-difluoro-4-nitrobenzene with boron tribromide followed by hydrolysis to form the desired product. This process requires careful control of reaction conditions to ensure high yield and purity.

The physical and chemical properties of B-(2,5-difluoro-4-nitrophenyl)-boronic acid have been extensively studied. It is a white crystalline solid that is soluble in polar solvents such as water and ethanol. The compound exhibits strong acidity due to the presence of the boronic acid group, which can be titrated using standard methods. Its melting point is around 180°C, making it suitable for various thermal processes.

Safety considerations are crucial when handling B-(2,5-difluoro-4-nitrophenyl)-boronic acid. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. Personal protective equipment (PPE) such as gloves and goggles should be used during handling to ensure safety.

In conclusion, Boronic Acid, B-(2,5-difluoro-4-nitrophenyl)- (CAS No. 1436620-66-4) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an invaluable reagent in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications and optimize its use in these areas.